Cas no 35930-28-0 (8-Hydroxy-5,6-dehydrologanin)

• Product Name: 8-Hydroxy-5,6-dehydrologanin
• CAS No: 35930-28-0
• MF: C₁₇H₂₄O₁₁
• MW: 404.365866661072
• CID: 2052210
• Update Time: 2025-04-21

8-Hydroxy-5,6-dehydrologanin Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy-5,6-dehydrologanin
• (1S)-1α-(β-D-Glucopyranosyloxy)-1,6,7,7aα-tetrahydro-6α,7β-dihydroxy-7-methylcyclopenta[c]pyran-4-carboxylic acid methyl ester

• Inchi： 1S/C17H24O11/c1-17(24)9(19)3-6-7(14(23)25-2)5-26-15(10(6)17)28-16-13(22)12(21)11(20)8(4-18)27-16/h3,5,8-13,15-16,18-22,24H,4H2,1-2H3
• InChI Key： KSQVTHWVSWYGNQ-UHFFFAOYSA-N
• SMILES： COC(C1C2=CC(C(C2C(OC2C(O)C(O)C(O)C(CO)O2)OC=1)(O)C)O)=O

Computed Properties

• Exact Mass: 404.132
• Monoisotopic Mass: 404.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides